Cas no 1147302-47-3 (5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine)

• Product Name: 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine
• CAS No: 1147302-47-3
• MF: C₁₈H₂₀ClFN₄O₂S
• MW: 410.893404960632
• CID: 5868947
• PubChem ID: 39640414
• Update Time: 2025-11-01

5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• CCG-322823
• Z338532476
• (5-chloro-2-methylsulfanylpyrimidin-4-yl)-[4-[(5-fluoro-2-methoxyphenyl)methyl]piperazin-1-yl]methanone
• 1147302-47-3
• AKOS034206720
• 5-chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine
• EN300-26604693
• 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C18H20ClFN4O2S/c1-26-15-4-3-13(20)9-12(15)11-23-5-7-24(8-6-23)17(25)16-14(19)10-21-18(22-16)27-2/h3-4,9-10H,5-8,11H2,1-2H3
• InChI Key： SAJYJOLFQXFSDR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(N1CCN(CC2C=C(C=CC=2OC)F)CC1)=O)SC

Computed Properties

• Exact Mass: 410.0979529g/mol
• Monoisotopic Mass: 410.0979529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.9Ų

Additional information on 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine

Introduction to 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine (CAS No. 1147302-47-3)

5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1147302-47-3, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The intricate structure of this pyrimidine derivative, characterized by its chloro, fluoro, methoxy, and methylsulfanyl substituents, as well as its piperazine moiety, makes it a subject of great interest for drug discovery and development.

The chemical composition of 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine is meticulously designed to interact with biological targets in a highly specific manner. The presence of fluorine atoms, for instance, is known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. Similarly, the methoxy and methylsulfanyl groups contribute to the compound's solubility and pharmacokinetic properties, which are crucial factors in determining its efficacy and safety profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine has emerged as a promising candidate in this context due to its unique structural features. Specifically, the piperazine ring is a common pharmacophore in many drugs known for their ability to modulate neurotransmitter systems. This structural motif suggests potential applications in the treatment of psychiatric and neurological disorders.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The pyrimidine core provides a versatile scaffold that can be modified further to create novel drug candidates with tailored properties. For instance, researchers have explored derivatives of this compound that exhibit enhanced binding affinity to specific receptors or enzymes implicated in various diseases. These modifications highlight the flexibility and utility of 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine as a building block in medicinal chemistry.

The synthesis of CAS No. 1147302-47-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and chlorine atoms, in particular, demands careful optimization to prevent unwanted side reactions. Advances in synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, making it more accessible for further research and development.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of new compounds. Molecular docking studies have been employed to simulate the interactions between 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine and target proteins. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. Such computational approaches are integral to modern drug development pipelines, allowing researchers to prioritize promising candidates based on their predicted efficacy.

The pharmacological profile of this compound is currently under investigation in preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. Additionally, its interaction with neurotransmitter receptors has raised interest in potential applications for treating neurological disorders. These preliminary results underscore the importance of further research to fully elucidate its therapeutic potential.

The development of new drugs is often hampered by challenges such as poor bioavailability and rapid metabolism. However, the structural features of CAS No. 1147302-47-3, including its fluorinated aromatic rings and polar functional groups, may contribute to improved pharmacokinetic properties compared to earlier generations of similar compounds. Optimization strategies are being explored to enhance its solubility and stability, ensuring better absorption and prolonged activity in vivo.

The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. Their presence not only enhances metabolic stability but also allows for selective modifications that can fine-tune drug properties. In the case of 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine, the fluoro-substituted aromatic ring is likely responsible for much of its unique chemical behavior. This underscores the importance of fluorine chemistry in developing next-generation therapeutics.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds intended for human use. Rigorous safety testing is essential to ensure that new drugs are both effective and safe for patients. The synthesis and characterization of CAS No. 1147302-47-3 adhere to stringent regulatory standards to guarantee quality and consistency across batches.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced properties. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules like 5-Chloro-4-{4-[(5-fluoro-2-methoxyphenyl)methyl]piperazine-1-carbonyl}-2-(methylsulfanyl)pyrimidine that offer new hope for patients worldwide.